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Compound of Interest

Compound Name: ER Flipper-TR 28

Cat. No.: B15553085

This guide provides immediate safety, handling, and disposal information for the use of ER
Flipper-TR®, a fluorescent probe for imaging membrane tension in the endoplasmic reticulum.
Adherence to these procedures is critical for ensuring laboratory safety and maintaining the
integrity of your research.

l. Personal Protective Equipment (PPE) and Safety
Precautions

While ER Flipper-TR® is not classified as a hazardous substance, it is imperative to handle it
with the universal precautions applied to all laboratory chemicals. The following personal
protective equipment is recommended to minimize exposure and ensure user safety.
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Protection Type Recommended Equipment

Purpose

) Safety glasses with side-
Eye Protection )
shields or goggles

Protects eyes from accidental

splashes.

Prevents direct skin contact

Hand Protection Nitrile or latex gloves with the compound and DMSO
solvent.
] Protects skin and clothing from
Body Protection Laboratory coat

contamination.

Not generally required under
Respiratory Protection normal use with adequate

ventilation.

Use a fume hood if creating
aerosols or if ventilation is

poor.

General Handling Precautions:

e Avoid contact with skin and eyes.

e Do not breathe dust or vapor.

o Ensure adequate ventilation in the work area.

o Keep the product away from food, drink, and animal feed.

» Keep out of reach of children and pets.

e Wash hands thoroughly after handling.

 Remove and wash contaminated clothing before reuse.

Il. Emergency Procedures and First Aid

In the event of accidental exposure, follow these first aid measures immediately and consult a

physician, showing them the product's Safety Data Sheet (SDS).[1]
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash off with plenty of water for at
least 15 minutes. Remove contaminated

clothing and shoes.

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids apart.

Ingestion

If swallowed, wash out mouth with water,
provided the person is conscious. Do not induce

vomiting.

lll. Storage and Disposal

Proper storage and disposal are crucial for maintaining the stability of ER Flipper-TR® and

ensuring environmental safety.

Storage:

o Store the vial at -20°C upon receipt.[1]

o Prepare stock solutions using anhydrous DMSO, as moisture can reduce the shelf life.

o Store DMSO stock solutions at -20°C.

 Allow vials to warm to room temperature before opening to prevent condensation.

¢ When stored correctly, the probe in solution is stable for up to 3 months.

o Keep the container tightly sealed and protected from direct sunlight.[1]

Disposal:
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» Dispose of the reagent and any contaminated materials in compliance with all applicable
local, state, and federal regulations.

» Do not allow the product or its solutions to enter drains.[1] In case of a spill, cover the
spillage with a suitable absorbent material, sweep it up, and place it in a properly labeled
container for disposal.[1]

IV. Experimental Protocol: Staining Live Cells

This protocol provides a general guideline for staining live cells with ER Flipper-TR®. Optimal
conditions may vary depending on the cell type and experimental setup.

A. Preparation of Stock Solution:

o Dissolve the Probe: Dissolve the contents of one vial of ER Flipper-TR® (35 nmol) in 35 L
of anhydrous DMSO to create a 1 mM stock solution.

o Storage: Store the 1 mM stock solution at -20°C.
B. Staining Procedure:

» Prepare Staining Solution: Shortly before use, dilute the 1 mM ER Flipper-TR® stock
solution to the desired final concentration (a starting concentration of 1 uM is recommended)
in your cell culture medium.

o Cell Preparation: Grow cells on a suitable imaging dish or coverslip. Before staining, remove
the growth medium.

o Apply Staining Solution: Quickly apply the staining solution to the cells.

 Incubation: Incubate the cells for 15-30 minutes at your standard cell culture conditions (e.g.,
37°C, 5% CO2).

e Imaging: The probe is fluorescent only in membranes, so washing is not strictly necessary,
especially for long-term imaging in media containing serum. You can proceed directly to
imaging.

Workflow for Live Cell Staining with ER Flipper-TR®
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Caption: Workflow for preparing and using ER Flipper-TR® for live cell imaging.

V. Imaging Parameters
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ER Flipper-TR® reports changes in membrane tension through changes in its fluorescence
lifetime. Therefore, Fluorescence Lifetime Imaging Microscopy (FLIM) is the required imaging

technique.
Parameter Wavelength/Value
Excitation Wavelength 488 nm
Emission Collection 575 - 625 nm
Fluorescence Lifetime 28-7ns

Logical Relationship for Data Interpretation

Cause

Increased Membrane Tension Decreased Membrane Tension
| |

Effect on Probe

Decreased Fluorescence Lifetime Increased Fluorescence Lifetime

Click to download full resolution via product page

Caption: Relationship between membrane tension and ER Flipper-TR® fluorescence lifetime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ER Flipper-TR®]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553085#personal-protective-equipment-for-
handling-er-flipper-tr-28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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